Cas no 5689-10-1 (2-Naphthalenol, 1,2,3,4,5,6,7,8-octahydro-)

• Product Name: 2-Naphthalenol, 1,2,3,4,5,6,7,8-octahydro-
• CAS No: 5689-10-1
• MF: C₁₄H₁₅NOS
• MW: 245.340002298355
• CID: 347546
• PubChem ID: 2862083
• Update Time: 2025-04-19

2-Naphthalenol, 1,2,3,4,5,6,7,8-octahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 1,2,3,4,5,6,7,8-octahydro-
• 6-Methoxy-2,4-dimethyl-2,3-dihydro-thieno[3,2-c]quinoline
• thieno[3,2-c]quinoline, 2,3-dihydro-6-methoxy-2,4-dimethyl-
• Oprea1_536934
• AKOS022012548
• DTXSID70972321
• Cambridge id 5689101
• 5689-10-1
• CBMicro_028035
• SR-01000521429-1
• 6-methoxy-2,4-dimethyl-2,3-dihydrothieno[3,2-c]quinoline
• AKOS001744035
• Oprea1_567609
• EU-0018414
• BIM-0028057.P001
• 6-METHOXY-2,4-DIMETHYL-2H,3H-THIENO[3,2-C]QUINOLINE
• SR-01000521429

• Inchi： 1S/C14H15NOS/c1-8-7-11-9(2)15-13-10(14(11)17-8)5-4-6-12(13)16-3/h4-6,8H,7H2,1-3H3
• InChI Key： YYPPVHYJGCMWKH-UHFFFAOYSA-N
• SMILES： S1C2C3C=CC=C(C=3N=C(C)C=2CC1C)OC

Computed Properties

• Exact Mass: 245.08755
• Monoisotopic Mass: 245.087435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4
• XLogP3: 3.5

Experimental Properties

• Density: 1.193
• Boiling Point: 394.1°C at 760 mmHg
• Flash Point: 192.2°C
• Refractive Index: 1.64
• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols